Cas no 552-62-5 (7-Methyl Xanthine)

• Product Name: 7-Methyl Xanthine
• CAS No: 552-62-5
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• MDL: MFCD00037979
• CID: 82502
• PubChem ID: 24885968
• Update Time: 2025-04-18

7-Methyl Xanthine Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-1H-purine-2,6(3H,7H)-dione
• 7-Methylxanthine
• 7-methyl-3H-purine-2,6-dione
• 7-Methylxantine
• 7-Methylxanthine-[13C4,15N3]
• 3,7-Dihydro-7-methyl-1H-purine-2,6-dione
• 552-62-5
• Heteroxanthine
• 7-Methylxanthin
• Heteroxanthin
• 7-Methyl Xanthine

• MDL： MFCD00037979
• Inchi： 1S/C6H6N4O2/c1-10-2-7-4-3(10)5(11)9-6(12)8-4/h2H,1H3,(H2,8,9,11,12)
• InChI Key： PFWLFWPASULGAN-UHFFFAOYSA-N
• SMILES： CN1C2=C(NC(NC2=O)=O)N=C1

Computed Properties

• Exact Mass: 166.04900
• Monoisotopic Mass: 166.049075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 76

Experimental Properties

• Color/Form: No data available
• Density: 1.83
• Melting Point: ≥300 °C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.827
• Water Partition Coefficient: Soluble in dimethyl sulfoxide. Insoluble in water.
• PSA: 83.54000
• LogP: -1.05010

7-Methyl Xanthine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 26/27/28
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• RTECS：ZD8925000
• Hazardous Material Identification：
• Risk Phrases：R26/27/28
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds